1-O-Hexadecyl-rac-glycerol-d5

• Molecular Formula: C₁₉H₃₅D₅O₃
• Molecular Weight: 321.55
• Synonyms: (±)-3-(Hexadecyloxy)-1,2-propanediol-d5; (±)-1-Hexadecyl glycerol-d5; 1-Hexadecylglycerol-d5; 1-O-Hexadecylglycerol-d5; 3-Hexadecyloxypropane-1,2-diol-d5; Glyceryl-1-hexadecyl ether-d5; NSC 59269-d5; rac-1-O-Hexadecylglycerol-d5

Description

1-O-Hexadecyl-rac-glycerol-d5, also known as this compound, is a useful research compound. Its molecular formula is C₁₉H₃₅D₅O₃ and its molecular weight is 321.55. The purity is usually 95%.
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Scientific Research Applications

Chemical Properties and Structure

• Molecular Formula : C16H33D5O3
• Molecular Weight : 303.5 g/mol
• CAS Number : 565183-24-6

The deuterium labeling enhances the compound's stability and allows for precise tracking in metabolic studies, making it an invaluable tool in understanding lipid signaling pathways.

Scientific Research Applications

• Lipid Metabolism Studies
  • 1-O-Hexadecyl-rac-glycerol-d5 is utilized to trace lipid metabolic pathways. Its structure allows researchers to monitor the hydrolysis of triglycerides and other lipid components in mammalian cells, providing insights into energy homeostasis mechanisms .
• Enzymatic Assays
  • This compound serves as a substrate in enzymatic assays to study lipase activity. Studies indicate that it significantly enhances the hydrolysis rate of triglycerides compared to non-deuterated analogs, underscoring its utility in metabolic studies .
• Drug Delivery Systems
  • The amphiphilic nature of this compound makes it a candidate for drug delivery applications. It enhances the solubility and bioavailability of therapeutic agents, facilitating their transport across biological membranes .
• Food and Cosmetic Industries
  • Its unique properties allow for applications as an emulsifier and stabilizer in food products and cosmetics. The compound helps maintain the consistency and texture of various formulations while improving their shelf life .

Lipid Metabolism Studies

A notable study demonstrated that this compound could effectively trace lipid metabolic pathways in mammalian cells. Researchers observed the hydrolysis of triglycerides, revealing insights into energy homeostasis mechanisms and how lipids are utilized within the body .

Enzymatic Assays

In enzymatic assays, this compound was used to evaluate lipase activity. The results indicated that this compound significantly enhances the hydrolysis rate of triglycerides compared to non-deuterated analogs, highlighting its role as a superior substrate for metabolic studies .